Cas no 2172607-91-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid
• CAS No: 2172607-91-7
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 5975129
• PubChem ID: 165543965
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid
• 2172607-91-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]but-2-enoic acid
• EN300-1502395

• Inchi： 1S/C22H22N2O5/c1-14(21(27)23-12-6-11-20(25)26)24-22(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-11,14,19H,12-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)/b11-6+
• InChI Key： INZLOWUEWYRXEV-IZZDOVSWSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid

Comprehensive Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid (CAS No. 2172607-91-7)

In the realm of organic chemistry and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid (CAS No. 2172607-91-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug discovery. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the but-2-enoic acid backbone, make it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based drugs in treating diseases such as diabetes, cancer, and autoimmune disorders, compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid are gaining traction. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," highlighting the compound's relevance in modern biomedical studies.

One of the key advantages of CAS No. 2172607-91-7 is its compatibility with automated peptide synthesizers, a topic frequently queried in scientific forums. The compound's but-2-enoic acid moiety introduces a double bond, which can be leveraged for further functionalization, such as Michael additions or click chemistry. This aligns with the current trend of "click chemistry in drug discovery" and "bioconjugation techniques," which are highly searched terms in the context of AI-driven drug design platforms.

From a synthetic perspective, the compound's propanamido linker enhances its solubility in organic solvents, addressing a common challenge in peptide synthesis. This feature is particularly valuable for researchers investigating "solubility-enhancing strategies for peptides" or "improving peptide yield." Additionally, the Fmoc-protected derivative ensures minimal side reactions during elongation, a critical factor for high-purity peptide production.

In the context of sustainability, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid aligns with the "green chemistry" movement, as its efficient coupling reduces waste in peptide manufacturing. This resonates with the increasing number of searches for "eco-friendly peptide synthesis" and "sustainable pharmaceutical reagents." Furthermore, its role in generating peptide libraries for high-throughput screening aligns with the rising interest in "AI-assisted drug discovery" and "machine learning in chemistry."

Quality control and analytical characterization of CAS No. 2172607-91-7 are also critical discussion points. Techniques such as HPLC, mass spectrometry, and NMR are frequently employed to verify its purity, as reflected in searches like "HPLC methods for Fmoc compounds." The compound's stability under storage conditions (-20°C in anhydrous environments) is another practical consideration for laboratories.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid represents a fusion of traditional peptide chemistry and modern drug development needs. Its structural versatility, compatibility with advanced synthesis platforms, and alignment with sustainability trends make it a cornerstone in contemporary research. As the scientific community continues to explore "next-generation peptide therapeutics" and "precision medicine," this compound is poised to remain at the forefront of innovation.